Cas no 2548975-81-9 (N-[(2-fluorophenyl)methyl]-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine)

• Product Name: N-[(2-fluorophenyl)methyl]-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine
• CAS No: 2548975-81-9
• MF: C₁₃H₁₄FN₃S
• MW: 263.33376455307
• CID: 5310540
• PubChem ID: 154583347
• Update Time: 2025-05-21

N-[(2-fluorophenyl)methyl]-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2-Fluorophenyl)methyl]-6-methyl-2-(methylthio)-4-pyrimidinamine
• AKOS040724943
• 2548975-81-9
• F6755-1575
• N-[(2-fluorophenyl)methyl]-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine

• Inchi： 1S/C13H14FN3S/c1-9-7-12(17-13(16-9)18-2)15-8-10-5-3-4-6-11(10)14/h3-7H,8H2,1-2H3,(H,15,16,17)
• InChI Key： VZZJNQDOKKKCFY-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=CC(=N1)NCC1C=CC=CC=1F

Computed Properties

• Exact Mass: 263.08924679g/mol
• Monoisotopic Mass: 263.08924679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 416.9±35.0 °C(Predicted)
• pka: 5.18±0.10(Predicted)

Additional information on N-[(2-fluorophenyl)methyl]-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine

Comprehensive Overview of N-[(2-fluorophenyl)methyl]-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine (CAS No. 2548975-81-9)

N-[(2-fluorophenyl)methyl]-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine (CAS No. 2548975-81-9) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorophenyl and methylsulfanyl functional groups, has garnered attention for its versatile applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis, applications, and market relevance, while addressing common queries from researchers and industry professionals.

The molecular structure of N-[(2-fluorophenyl)methyl]-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine features a pyrimidine core substituted with a 2-fluorobenzyl group at the 4-position and a methylsulfanyl group at the 2-position. These modifications enhance its reactivity and bioavailability, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers often explore its potential as a kinase inhibitor scaffold or a ligand for metal-organic frameworks (MOFs), aligning with current trends in targeted therapy and green chemistry.

One of the most frequently asked questions about CAS No. 2548975-81-9 pertains to its synthetic routes. The compound is typically prepared via nucleophilic substitution reactions involving 4-chloro-6-methyl-2-(methylsulfanyl)pyrimidine and 2-fluorobenzylamine. Optimizing reaction conditions—such as solvent choice (e.g., DMF or acetonitrile) and temperature—can significantly improve yield and purity. Recent studies highlight the use of microwave-assisted synthesis to reduce reaction times, a hot topic in sustainable chemistry.

In pharmaceutical applications, N-[(2-fluorophenyl)methyl]-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine serves as a key building block for small-molecule drugs targeting inflammatory and oncological pathways. Its fluorine atom enhances metabolic stability, while the methylsulfanyl group facilitates interactions with biological targets. This aligns with the growing demand for fluorinated compounds in drug development, as evidenced by the rise in FDA-approved fluorinated drugs over the past decade.

Beyond medicine, this compound finds utility in agrochemical research, particularly in designing herbicides and fungicides. Its pyrimidine backbone mimics natural heterocycles, enabling mode-of-action studies against plant pathogens. Industry reports suggest a surge in patents involving methylsulfanyl-substituted pyrimidines, reflecting their commercial viability in crop protection.

The market for CAS No. 2548975-81-9 is driven by its niche applications and limited suppliers. Procurement challenges, such as custom synthesis requirements and regulatory compliance, are common pain points for buyers. To address this, manufacturers are adopting quality-by-design (QbD) principles to ensure batch consistency—a trend gaining traction in fine chemical production.

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In summary, N-[(2-fluorophenyl)methyl]-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted roles—from drug discovery to agrochemical design—make it a compound worth watching in both academic and industrial spheres. As research evolves, so too will its applications, solidifying its place in the specialty chemicals landscape.